Cas no 898764-31-3 ((4-chloro-3-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

• Product Name: (4-chloro-3-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• CAS No: 898764-31-3
• MF: C₁₈H₁₅ClFNO
• MW: 315.769207239151
• MDL: MFCD03841864
• CID: 1945302
• PubChem ID: 24724639
• Update Time: 2025-04-21

(4-chloro-3-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• 4-chloro-3-fluoro-4'-(3-pyrrolinomethyl) benzophenone
• (4-Chloro-3-fluorophenyl)[4-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
• 4-CHLORO-3-FLUORO-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 898764-31-3
• (4-Chloro-3-fluorophenyl){4-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• 1-{[4-(4-chloro-3-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• DTXSID60643038
• AKOS016020060
• (4-Chloro-3-fluorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• MFCD03841864

• MDL： MFCD03841864
• Inchi： 1S/C18H15ClFNO/c19-16-8-7-15(11-17(16)20)18(22)14-5-3-13(4-6-14)12-21-9-1-2-10-21/h1-8,11H,9-10,12H2
• InChI Key： FAJDOXARJQPRNX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(C1C=CC(=CC=1)CN1CC=CC1)=O

Computed Properties

• Exact Mass: 315.08300
• Monoisotopic Mass: 315.0826200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.01980